3-O-Methyl Estrone 17-(Ethanediyl Ketal)
3-O-Methyl Estrone 17-(Ethanediyl Ketal)
Brand Name:
Vulcanchem
CAS No.:
28336-29-0
VCID:
VC0139296
InChI:
InChI=1S/C21H28O3/c1-20-9-7-17-16-6-4-15(22-2)13-14(16)3-5-18(17)19(20)8-10-21(20)23-11-12-24-21/h4,6,13,17-19H,3,5,7-12H2,1-2H3/t17-,18-,19+,20+/m1/s1
SMILES:
CC12CCC3C(C1CCC24OCCO4)CCC5=C3C=CC(=C5)OC
Molecular Formula:
C21H28O3
Molecular Weight:
328.4 g/mol
3-O-Methyl Estrone 17-(Ethanediyl Ketal)
CAS No.: 28336-29-0
Reference Standards
VCID: VC0139296
Molecular Formula: C21H28O3
Molecular Weight: 328.4 g/mol
| CAS No. | 28336-29-0 |
|---|---|
| Product Name | 3-O-Methyl Estrone 17-(Ethanediyl Ketal) |
| Molecular Formula | C21H28O3 |
| Molecular Weight | 328.4 g/mol |
| IUPAC Name | (8'R,9'S,13'S,14'S)-3'-methoxy-13'-methylspiro[1,3-dioxolane-2,17'-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene] |
| Standard InChI | InChI=1S/C21H28O3/c1-20-9-7-17-16-6-4-15(22-2)13-14(16)3-5-18(17)19(20)8-10-21(20)23-11-12-24-21/h4,6,13,17-19H,3,5,7-12H2,1-2H3/t17-,18-,19+,20+/m1/s1 |
| Standard InChIKey | ZYEPWFOAZRKWFN-ZRNYENFQSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC24OCCO4)CCC5=C3C=CC(=C5)OC |
| SMILES | CC12CCC3C(C1CCC24OCCO4)CCC5=C3C=CC(=C5)OC |
| Canonical SMILES | CC12CCC3C(C1CCC24OCCO4)CCC5=C3C=CC(=C5)OC |
| Synonyms | 3-Methoxy-estra-1,3,5(10)-trien-17-one Cyclic 1,2-Ethanediyl Acetal; Estrone 3-Methyl Ether 17-(Ethylene Ketal) |
| PubChem Compound | 10892807 |
| Last Modified | Nov 11 2021 |
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